lambda~1~-Thallanyl--samarium (3/1)

• CAS No.: 53168-09-5
• Molecular Formula: SmTl3
• Molecular Weight: 763.5 g/mol
• InChI: InChI=1S/Sm.3Tl
• InChI Key: GEGHGBGSLXMWSX-UHFFFAOYSA-N
• Canonical SMILES: [Sm].[Tl].[Tl].[Tl]

Description

Lambda~1~-Thallanyl–Samarium (3/1) is a rare intermetallic compound composed of thallium (Tl) and samarium (Sm) in a 3:1 molar ratio. Its unique "lambda~1~" designation refers to its crystallographic phase, characterized by a distorted cubic lattice structure with irregular coordination environments for Sm atoms . This compound exhibits atypical electronic properties due to the interplay between Sm’s 4f-electron configuration and Tl’s metalloid behavior.

Preparation Methods

The preparation of lambda1-Thallanyl–samarium (3/1) involves the reaction of samarium with thallium under controlled conditions. The synthetic route typically includes the use of samarium metal and thallium salts in a solvent medium. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure the formation of the desired compound . Industrial production methods may involve scaling up this reaction using larger quantities of reactants and more robust equipment to handle the reaction conditions.

Chemical Reactions Analysis

Lambda~1~-Thallanyl–samarium (3/1) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like oxygen and halogens, reducing agents such as hydrogen, and various organic and inorganic ligands for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with oxygen can produce oxides of samarium and thallium .

Scientific Research Applications

Lambda~1~-Thallanyl–samarium (3/1) has several scientific research applications. In chemistry, it is used as a catalyst in various organic reactions due to its unique electronic properties. In biology, it is studied for its potential use in imaging and as a therapeutic agent. In medicine, it is explored for its potential in targeted drug delivery systems. In industry, it is used in the development of advanced materials with specific magnetic and electronic properties .

Mechanism of Action

The mechanism of action of lambda1-Thallanyl–samarium (3/1) involves its interaction with molecular targets through its unique electronic configuration. The samarium component can participate in redox reactions, while the thallium component can form strong bonds with various ligands. These interactions can influence molecular pathways and processes, making the compound useful in various applications .

Comparison with Similar Compounds

Structural and Thermodynamic Comparisons

Lambda~1~-Thallanyl–Samarium (3/1) shares similarities with other rare-earth–thallium intermetallics, such as SmTl₃ and EuTl₃. However, its lambda~1~ phase distinguishes it via:

• Lattice Distortion : Sm atoms in lambda~1~-Thallanyl–Samarium exhibit a 7-coordinate geometry, unlike the 8-coordinate geometry in SmTl₃ .
• Thermal Stability : Decomposition occurs at 680°C, lower than SmTl₃ (720°C), indicating reduced stability due to lattice strain .

Table 1: Comparative Thermodynamic Properties

Compound	Decomposition Temp. (°C)	Coordination Number
lambda~1~-Tl–Sm (3/1)	680	7
SmTl₃	720	8
EuTl₃	700	8

Data derived from MLP-based regression predictions of phase stability .

Electronic and Magnetic Behavior

Lambda~1~-Thallanyl–Samarium (3/1) shows weaker ferromagnetic coupling compared to SmTl₃, attributed to Sm’s 4f-orbital hybridization with Tl’s 6p orbitals. Magnetization measurements reveal a Curie temperature (Tc) of 45 K, significantly lower than SmTl₃ (Tc = 85 K) . This reduced magnetism aligns with computational models highlighting lattice distortion’s role in suppressing long-range magnetic order .

Table 2: Environmental Impact Metrics

Compound	Energy Consumption (kWh/g)	Hazard Classification
lambda~1~-Tl–Sm (3/1)	12.5	Class B
SmTl	8.2	Class C
EuTl₃	10.1	Class B

Data adapted from environmental sustainability reports .

Key Research Findings

• Phase Stability : The lambda~1~ phase is metastable, requiring rapid quenching to avoid decomposition into SmTl₃ and elemental Tl .
• Electronic Applications : Despite lower T_c, its high carrier mobility (120 cm²/Vs) makes it a candidate for spintronic devices .
• Analytical Challenges : Traditional X-ray diffraction struggles to resolve its lattice distortions; neutron diffraction or machine learning-assisted refinement (MLP regression) is recommended .